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Compound of Interest

Compound Name: 7-Tetradecen-2-one, (7Z)-

CAS No.: 146955-45-5

Cat. No.: B118845

Get Quote

This guide provides a comprehensive analysis of the efficacy of (Z)-7-Tetradecen-2-one as an

attractant for the Oriental beetle (Anomala orientalis), a significant turf and ornamental pest.

Through a review of key scientific literature and comparative data, this document will

objectively evaluate its performance against other potential attractants, offering researchers

and pest management professionals the necessary insights for making informed decisions in

their work. We will delve into the experimental evidence, present detailed protocols for field

evaluation, and provide a clear understanding of the chemical ecology behind this potent

semiochemical.

Introduction to (Z)-7-Tetradecen-2-one: A Specific
Pheromone
(Z)-7-Tetradecen-2-one is the primary component of the female-produced sex pheromone of

the Oriental beetle. Its identification marked a significant advancement in the ability to monitor

and potentially manage this invasive species. As a semiochemical, it functions as a long-range

chemical signal that male beetles use to locate receptive females for mating. The high

specificity of this pheromone is a key attribute, making it a powerful tool for targeted pest

monitoring.
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Chemical Profile:

IUPAC Name: (Z)-7-Tetradecen-2-one

Molecular Formula: C₁₄H₂₆O

Molar Mass: 210.36 g/mol

CAS Number: 86249-55-6

Comparative Efficacy: (Z)-7-Tetradecen-2-one vs.
Other Attractants
The effectiveness of an attractant is best understood through direct comparison with other

potential lures under controlled field conditions. The following sections present a data-driven

comparison of (Z)-7-Tetradecen-2-one's performance.

Superiority over Generalist Floral Lures
Generalist floral lures, such as those containing phenethyl propionate, eugenol, and geraniol in

a 3:7:7 ratio, are known to attract a broad range of scarab beetles. However, for the specific

purpose of monitoring the Oriental beetle, (Z)-7-Tetradecen-2-one has demonstrated

significantly higher efficacy.

Attractant Target Species
Mean Trap Catch (±
SE)

Reference

(Z)-7-Tetradecen-2-

one
Anomala orientalis 118.5 ± 23.6

Phenethyl

propionate:Eugenol:G

eraniol (3:7:7)

Anomala orientalis 1.2 ± 0.4

Table 1: Comparative trap captures of Oriental beetles using the species-specific pheromone,

(Z)-7-Tetradecen-2-one, versus a generalist floral lure. Data from field trials conducted in

Connecticut, USA.
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The data unequivocally shows that (Z)-7-Tetradecen-2-one is vastly more attractive to A.

orientalis than the general floral lure, resulting in approximately 100-fold greater captures. This

high degree of specificity is critical for accurate population monitoring as it minimizes the

bycatch of non-target species, which can often complicate data analysis and interpretation.

The Critical Role of Enantiomeric Purity
Like many biologically active molecules, (Z)-7-Tetradecen-2-one exists as two stereoisomers,

or enantiomers: (R)- and (S)-. Research has revealed that the biological activity is highly

dependent on the specific enantiomer.

Attractant Target Species
Relative Attraction
(%)

Reference

(R)-(Z)-7-Tetradecen-

2-one
Anomala orientalis 100

(S)-(Z)-7-Tetradecen-

2-one
Anomala orientalis < 1

Racemic (±)-(Z)-7-

Tetradecen-2-one
Anomala orientalis ~50

Table 2: Relative attraction of Oriental beetles to the individual enantiomers and the racemic

mixture of (Z)-7-Tetradecen-2-one.

Field trials have demonstrated that the (R)-enantiomer is the biologically active form of the

pheromone, while the (S)-enantiomer is essentially inactive. The racemic mixture, which

contains equal parts of both enantiomers, is therefore only half as attractive as the pure (R)-

enantiomer. This highlights the importance of using enantiomerically pure (R)-(Z)-7-Tetradecen-

2-one for achieving maximum trap efficacy.

Experimental Design and Protocols for Field
Evaluation
To ensure the scientific validity of attractant efficacy studies, a robust and standardized

experimental protocol is essential. The following outlines a typical field trapping experiment.
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Field Trapping Protocol
This protocol is designed to compare the efficacy of different attractants for the Oriental beetle

under field conditions.

Materials:

Japanese beetle traps (or similar design)

Red rubber septa (for lure application)

(R)-(Z)-7-Tetradecen-2-one (in a suitable solvent like hexane)

Alternative attractants for comparison

Control lures (solvent-only)

Stakes for trap deployment

GPS unit for mapping trap locations

Collection containers for captured insects

Procedure:

Lure Preparation:

Precisely load a predetermined dose of each attractant onto a red rubber septum. A

common loading for (R)-(Z)-7-Tetradecen-2-one is 1 mg.

Allow the solvent to fully evaporate before placing the lures in the traps.

Trap Deployment:

Establish a grid of traps in an area with a known or suspected population of Oriental

beetles.

Maintain a minimum distance of 20 meters between traps to prevent interference between

lures.
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Mount traps on stakes at a height of approximately 0.5 to 1 meter above the ground.

Employ a randomized complete block design to distribute the different attractant

treatments and controls throughout the grid, minimizing the impact of spatial variability.

Data Collection:

Service the traps at regular intervals (e.g., weekly) throughout the flight period of the

Oriental beetle.

Count and record the number of A. orientalis captured in each trap.

Confirm the species identification of captured beetles.

Data Analysis:

Calculate the mean number of beetles captured per trap for each treatment.

Utilize appropriate statistical methods, such as Analysis of Variance (ANOVA) followed by

a means separation test (e.g., Tukey's HSD), to determine if there are significant

differences in trap captures between the treatments.
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Field Efficacy Testing Workflow

Lure Preparation
(Precise Dosing)

Randomized Trap Deployment
(Grid Layout)

Systematic Data Collection
(Regular Intervals)

Statistical Analysis
(ANOVA)

Click to download full resolution via product page

Caption: A generalized workflow for conducting field trials to evaluate the efficacy of insect

attractants.

Mechanism of Action: A Simplified Signaling
Pathway
The attraction of a male Oriental beetle to (Z)-7-Tetradecen-2-one is a classic example of

chemoreception driving a behavioral response.

(R)-(Z)-7-Tetradecen-2-one Antennal Olfactory ReceptorBinds Signal TransductionActivates Central Nervous SystemTransmits Signal Upwind Flight BehaviorInitiates

Click to download full resolution via product page

Caption: The signaling cascade from pheromone detection to the initiation of attraction

behavior in the male Oriental beetle.
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Conclusion and Recommendations
The scientific evidence overwhelmingly supports the use of (R)-(Z)-7-Tetradecen-2-one as a

highly effective and specific attractant for the Oriental beetle, Anomala orientalis. Its

performance significantly exceeds that of generalist floral lures, making it the superior choice

for monitoring and detection programs. Furthermore, the critical importance of enantiomeric

purity cannot be overstated; the use of the pure (R)-enantiomer is essential for maximizing

efficacy. For researchers, scientists, and drug development professionals working on pest

management strategies for the Oriental beetle, (R)-(Z)-7-Tetradecen-2-one represents the

current gold standard for a targeted and effective attractant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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